Cas no 18382-99-5 (1-[(4-methylphenyl)methyl]cyclopropane-1-carboxylic Acid)

• Product Name: 1-[(4-methylphenyl)methyl]cyclopropane-1-carboxylic Acid
• CAS No: 18382-99-5
• MF: C₂₀H₂₆O₂
• MW: 298.419246196747
• CID: 1377925
• PubChem ID: 257430
• Update Time: 2025-04-20

1-[(4-methylphenyl)methyl]cyclopropane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-[(4-methylphenyl)methyl]cyclopropane-1-carboxylic Acid
• Assimil
• Anabo
• Andoron
• Preroide
• RU 143
• Methybol
• Prohormo
• Tantaron
• Antalone
• Duramin
• Assimil; Anabo; Andoron; Preroide; RU 143; Methybol; Prohormo; Tantaron; Antalone; Duramin;
• NSC-85444
• 18382-99-5
• NSC85444

• Inchi： 1S/C20H26O2/c1-18-9-6-14(21)12-13(18)4-5-15-16(18)7-10-19(2)17(15)8-11-20(19,3)22/h6-7,9,12,15,17,22H,4-5,8,10-11H2,1-3H3/t15-,17+,18+,19+,20+/m1/s1
• InChI Key： PKRPUUPBMOSRJY-HTDHLNIYSA-N
• SMILES： O[C@@]1(C)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)C3=CC[C@@]21C)=O

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 298.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 3.96540